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Compound of Interest

Compound Name: Piperidine-4-carbaldehyde

Cat. No.: B112701 Get Quote

Essential Safety and Handling Guide for
Piperidine-4-carbaldehyde
For researchers, scientists, and drug development professionals, ensuring safe handling of

chemicals like Piperidine-4-carbaldehyde is paramount. This guide provides immediate,

essential safety and logistical information, including operational and disposal plans, to foster a

secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
Piperidine-4-carbaldehyde and its derivatives are classified with specific hazards that

necessitate the use of appropriate personal protective equipment. The primary hazards include

skin irritation, serious eye irritation, and potential respiratory irritation.[1][2] Some derivatives

are also toxic if swallowed.[3][4]
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Hazard Classification GHS Pictogram Precautionary Statements

Skin Irritation (Category 2)[1]

[2]
Exclamation Mark

P264: Wash skin thoroughly

after handling.[3] P280: Wear

protective gloves/protective

clothing/eye protection/face

protection.[1][3] P302+P352:

IF ON SKIN: Wash with plenty

of water.[1] P332+P313: If skin

irritation occurs: Get medical

advice/attention.[1][3]

Serious Eye Irritation

(Category 2)[1][2]
Exclamation Mark

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.[1][3]

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[1][3]

P337+P313: If eye irritation

persists: Get medical

advice/attention.[1][3]

Specific Target Organ Toxicity -

Single Exposure (Respiratory

Tract Irritation) (Category 3)[1]

Exclamation Mark

P261: Avoid breathing

dust/fumes.[1] P271: Use only

outdoors or in a well-ventilated

area.[1] P304+P340: IF

INHALED: Remove person to

fresh air and keep comfortable

for breathing.[1] P312: Call a

POISON CENTER/doctor if

you feel unwell.[1]

Experimental Protocol: Safe Handling Procedure
Adherence to a strict protocol is critical when working with Piperidine-4-carbaldehyde.
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1. Engineering Controls and Preparation:

Work in a well-ventilated area, preferably within a chemical fume hood.[5]

Ensure that an eyewash station and safety shower are readily accessible.[4]

Before starting, inspect all PPE for integrity.[3]

2. Personal Protective Equipment (PPE) Protocol:

Eye and Face Protection: Wear tightly fitting safety goggles or a face shield.[3][5] Standard

safety glasses are not sufficient.

Skin Protection: Wear a lab coat and appropriate protective gloves (e.g., nitrile or neoprene).

[6][7] Inspect gloves before use and remove them correctly to avoid skin contact.[3] For

tasks with a higher risk of splashing, consider a chemical-resistant apron.[8]

Respiratory Protection: If there is a risk of inhaling dust or vapors, especially outside of a

fume hood, use a NIOSH/MSHA approved respirator.[5][9]

3. Handling and Use:

Avoid all personal contact with the substance.[1]

Do not eat, drink, or smoke in the handling area.[1][4]

Keep the container tightly closed when not in use.[1][9]

Avoid the formation of dust and aerosols.[10]

4. First Aid Measures:

If on skin: Immediately wash with plenty of soap and water.[1] Remove contaminated

clothing and wash it before reuse.[1]

If in eyes: Rinse cautiously with water for several minutes.[1] Remove contact lenses if

present and easy to do. Continue rinsing and seek medical attention if irritation persists.[1][3]
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If inhaled: Move the person to fresh air and keep them comfortable for breathing.[1]

If swallowed: Do NOT induce vomiting. Call a physician or poison control center immediately.

[5]

Spill, Storage, and Disposal Plan
Accidental Release Measures:

Minor Spills: Clean up spills immediately.[1] Use dry clean-up procedures and avoid

generating dust.[1] Absorb with inert material and place in a suitable, labeled container for

disposal.[3]

Major Spills: Evacuate the area and move upwind.[1] Alert the appropriate emergency

personnel.[1]

Storage:

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents, strong acids, and strong bases.[1][9]

Keep containers tightly sealed and protect them from physical damage.[1][9]

Disposal:

Dispose of waste and contaminated materials as hazardous waste.[3]

Offer surplus and non-recyclable solutions to a licensed disposal company.[3] Do not allow

the product to enter drains.[3]

Dispose of contaminated packaging as unused product.[3]
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Caption: Workflow for the safe handling of Piperidine-4-carbaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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